2-(5-Methylbenzimidazol-1-yl)acetic acid;hydrochloride
Description
Synthesis Analysis
While there isn’t specific information available on the synthesis of 2-(5-Methylbenzimidazol-1-yl)acetic acid;hydrochloride, there are general methods for the synthesis of similar compounds. For instance, a practical synthesis of imidazol-1-yl-acetic acid hydrochloride was achieved via N-alkylation of imidazole using tert-butyl chloroacetate followed by a non-aqueous ester cleavage of the resulting imidazol-1-yl-acetic acid tert-butyl ester in the presence of titanium tetrachloride .Scientific Research Applications
Anticancer Applications
Benzimidazole derivatives have been synthesized and evaluated for their anticancer activity. For example, a study synthesized 1,3,4-oxadiazole derivatives from a Schiff base of corresponding hydrazide and evaluated them for in vitro anticancer activity. One compound was found to be most active against a breast cancer cell line, highlighting the potential of benzimidazole derivatives in cancer therapy (Salahuddin et al., 2014).
Luminescent Sensing and Photocatalytic Applications
New coordination polymers with benzimidazole units have shown luminescent sensing capabilities for Fe(III) ions and photocatalytic activities for degrading methylene blue. This illustrates the role of benzimidazole derivatives in environmental monitoring and remediation (Xiao-Xue Zhao et al., 2018).
Antimicrobial Applications
Benzimidazole compounds have demonstrated antimicrobial activity. A study detailed the synthesis of 1,3,4-oxadiazole bearing benzimidazole derivatives and their effectiveness against various microbial strains, indicating their potential as antimicrobial agents (Salahuddin et al., 2017).
Corrosion Inhibition
Benzimidazole derivatives have been studied for their corrosion inhibition properties on iron surfaces in acidic solutions. The efficiency of these inhibitors suggests their applicability in protecting metals from corrosion, highlighting a significant industrial application (K. F. Khaled, 2003).
properties
IUPAC Name |
2-(5-methylbenzimidazol-1-yl)acetic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2.ClH/c1-7-2-3-9-8(4-7)11-6-12(9)5-10(13)14;/h2-4,6H,5H2,1H3,(H,13,14);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAUKOSZOZBOUSU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C=N2)CC(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-methyl-1H-1,3-benzodiazol-1-yl)acetic acid hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{2-[4-(4-Bromophenoxy)phenyl]-1,3-thiazol-4-yl}acetic acid](/img/structure/B2599886.png)
![(3'-Methoxy-[1,1'-biphenyl]-4-yl)(3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)methanone](/img/structure/B2599887.png)
![N-[6-Fluoro-7-(trifluoromethyl)-3,4-dihydro-2H-chromen-3-yl]but-2-ynamide](/img/structure/B2599895.png)
